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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the stability of two steviol glycosides,

Rebaudioside O and Rebaudioside A. The information presented is based on available

experimental data to assist researchers and professionals in making informed decisions for

their product development needs. While extensive quantitative data is available for

Rebaudioside A, directly comparable quantitative stability data for Rebaudioside O is limited in

publicly available scientific literature.

Executive Summary
Rebaudioside A is a well-studied, major steviol glycoside known for its stability under various

conditions, making it a popular choice in the food and beverage industry. Experimental data

demonstrates its stability profile across a range of pH levels and temperatures. In contrast,

while Rebaudioside O is qualitatively described as stable under heat and acidic conditions,

specific quantitative data from comparative stability studies are not readily available. This guide

presents the comprehensive stability data for Rebaudioside A and discusses the available

information for Rebaudioside O, highlighting the current data gap.

Data Presentation: Stability Comparison
Due to the lack of direct comparative studies with quantitative data for Rebaudioside O, this

section primarily details the stability of Rebaudioside A under various stress conditions.
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Condition Rebaudioside A Rebaudioside O Source

Acidic pH (beverage

simulation)

At pH 3 and

temperatures below

30°C, degradation is

slow (<6% loss in 6

months). Degradation

is greater at lower pH

levels and higher

temperatures.

Generally stable

under acidic

conditions.

[1][2]

Neutral pH

At pH 7, degradation

increases significantly

in phosphate buffer

(up to 25% loss in 6

months at 30°C), but

remains slow in citrate

buffer (<5% loss).

No specific

quantitative data

available.

[1][2]

Elevated Temperature

In soft drinks at 80°C,

degradation of up to

70% was observed

after 72 hours, though

it was found to be

more stable than

Stevioside.

Generally stable

under heat.
[3]

Photostability

Generally considered

photostable in

beverages, with no

significant

photodegradation

observed in some

studies.

No specific

quantitative data

available.

[4][5]

Experimental Protocols
The following are detailed methodologies from key experiments that form the basis of the

stability data for Rebaudioside A. These protocols can serve as a template for conducting
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comparative stability studies involving Rebaudioside O.

Protocol 1: Long-Term Storage Stability of Rebaudioside
A in Buffer Solutions
This protocol is based on the study by Gong et al. (2013) which evaluated the degradation

kinetics of Rebaudioside A.

Objective: To evaluate the long-term storage stability of Rebaudioside A in various buffer

solutions as a function of pH, buffer type, buffer concentration, and temperature.

Materials:

Rebaudioside A (>96% purity)

Sodium phosphate dibasic, sodium phosphate monobasic, phosphoric acid

Citric acid, sodium citrate

Deionized water

HPLC system with a UV detector

Procedure:

Buffer Preparation: Prepare 0.02 M and 0.1 M citrate and phosphate buffer solutions at pH 3,

5, and 7.

Sample Preparation: Dissolve a known concentration of Rebaudioside A in each buffer

solution.

Storage Conditions: Store the samples in sealed containers at various temperatures (e.g.,

20°C, 30°C, and 40°C) for a period of up to 9 months.

Sampling: At predetermined time intervals, withdraw aliquots from each sample.

Analysis: Analyze the concentration of Rebaudioside A in each aliquot using a validated

HPLC method.
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Data Analysis: Calculate the pseudo-first-order degradation rate constants from the

concentration versus time data.

Protocol 2: Stability of Steviol Glycosides in Soft Drinks
under Accelerated Conditions
This protocol is adapted from the study by Wölwer-Rieck et al. (2010) which investigated the

stability of stevioside and Rebaudioside A in soft drinks.

Objective: To assess the stability of Rebaudioside A and other steviol glycosides in different soft

drink matrices under elevated temperatures.

Materials:

Rebaudioside A

Various soft drinks (e.g., cola, lemon-lime, orange-flavored)

HPLC-UV system

LC-ESI-MS(n) system for identification of degradation products

Procedure:

Sample Spiking: Spike the different soft drinks with a known concentration of Rebaudioside

A.

Incubation: Store the spiked samples in sealed containers at 80°C for 24, 48, and 72 hours.

Sample Preparation: Prior to analysis, dilute the samples as necessary.

Analysis:

Quantify the remaining Rebaudioside A using an HPLC-UV method with a suitable column

(e.g., HILIC).

Identify degradation products using LC-ESI-MS(n) in negative mode.
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Data Analysis: Calculate the percentage of degradation at each time point for each soft drink

matrix.

Signaling Pathways and Experimental Workflows
The following diagram illustrates a general experimental workflow for a comparative stability

study of Rebaudioside O and Rebaudioside A.
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Caption: Experimental workflow for comparing the stability of Rebaudioside O and

Rebaudioside A.
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Conclusion
The available scientific literature provides robust evidence for the stability of Rebaudioside A

under a variety of conditions relevant to food, beverage, and pharmaceutical applications. It is

generally more stable than other steviol glycosides like Stevioside, particularly in acidic

environments.

While Rebaudioside O is reported to be stable, there is a clear need for comprehensive,

quantitative stability studies to be published in peer-reviewed literature. Such studies would

allow for a direct and objective comparison with Rebaudioside A and other steviol glycosides,

providing valuable data for researchers and product developers. Future research should focus

on conducting forced degradation studies on Rebaudioside O under controlled pH,

temperature, and light conditions, following protocols similar to those used for Rebaudioside A.

This would enable the generation of comparable kinetic data and a more complete

understanding of its stability profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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